Cas no 898783-11-4 ( )

• Product Name: &nbsp
• CAS No: 898783-11-4
• MF: C₁₉H₂₁FN₂O
• MW: 312.381248235703
• MDL: MFCD03842820
• CID: 868043
• PubChem ID: 24725480
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 4'-FLUORO-2-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 4'-FLUORO-2-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• DTXSID00643875
• AKOS016021252
• MFCD03842820
• (4-Fluorophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 898783-11-4
• 4'-fluoro-2-(4-methylpiperazinomethyl)benzophenone
•  

• MDL： MFCD03842820
• Inchi： 1S/C19H21FN2O/c1-21-10-12-22(13-11-21)14-16-4-2-3-5-18(16)19(23)15-6-8-17(20)9-7-15/h2-9H,10-14H2,1H3
• InChI Key： OQNFJXWQGNMWGP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1=CC=CC=C1CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 312.16400
• Monoisotopic Mass: 312.16379146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.67990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones